Cas no 19542-51-9 (Z-Val-Phe-OH)

Z-Val-Phe-OH structure
Z-Val-Phe-OH structure
Product Name:Z-Val-Phe-OH
CAS No:19542-51-9
MF:C22H26N2O5
MW:398.452246189117
MDL:MFCD00020421
CID:166473
PubChem ID:3034056
Update Time:2025-04-19

Z-Val-Phe-OH Chemical and Physical Properties

Names and Identifiers

    • L-Phenylalanine,N-[(phenylmethoxy)carbonyl]-L-valyl-
    • Z-val-phe-oh
    • Cbz-Val-Phe-OH
    • N-BENZYLOXYCARBONYL-L-VALYL-L-PHENYLALANINE
    • N-benzyloxycarbonyl-valyl-phenylalanine methyl ester
    • N-carbobenzyloxy-Val-Phe
    • N-Cbz-L-Val-L-Phe
    • N-CBZ-VAL-PHE
    • Z-L-VALYL-L-PHENYLALANINE
    • z-val-phe
    • Z-Val-Phe-OH≥ 99% (HPLC)
    • L-Phenylalanine, N-(N-((phenylmethoxy)carbonyl)-L-valyl)-
    • XINBRUNUJFZFGH-OALUTQOASA-N
    • MFCD00020421
    • N-(2-{[(Benzyloxy)(hydroxy)methylidene]amino}-1-hydroxy-3-methylbutylidene)phenylalanine
    • (2S)-2-[[(2S)-3-methyl-2-(phenylmethoxycarbonylamino)butanoyl]amino]-3-phenylpropanoic acid
    • AKOS030525049
    • DTXSID50941313
    • Cbz-VF-ome
    • Z-Val-Phe methyl ester
    • (2S)-2-[(2S)-2-{[(benzyloxy)carbonyl]amino}-3-methylbutanamido]-3-phenylpropanoic acid
    • AS-69496
    • N-carbobenzoxy-l-valyl-l-phenylalanine
    • ((Benzyloxy)carbonyl)-L-valyl-L-phenylalanine
    • (S)-2-((S)-2-(benzyloxycarbonylamino)-3-methylbutanamido)-3-phenylpropanoic acid
    • 19542-51-9
    • N-Benzyloxycarbonyl-val-phe methyl ester
    • SCHEMBL3058668
    • J-012657
    • CS-0336621
    • L-Phenylalanine, N-[(phenylmethoxy)carbonyl]-L-valyl-
    • (2S)-2-((2S)-2-(((benzyloxy)carbonyl)amino)-3-methylbutanamido)-3-phenylpropanoic acid
    • Z-Val-Phe-OH
    • MDL: MFCD00020421
    • Inchi: 1S/C22H26N2O5/c1-15(2)19(24-22(28)29-14-17-11-7-4-8-12-17)20(25)23-18(21(26)27)13-16-9-5-3-6-10-16/h3-12,15,18-19H,13-14H2,1-2H3,(H,23,25)(H,24,28)(H,26,27)/t18-,19-/m0/s1
    • InChI Key: XINBRUNUJFZFGH-OALUTQOASA-N
    • SMILES: O=C([C@H](C(C)C)NC(=O)OCC1C=CC=CC=1)N[C@H](C(=O)O)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 398.18400
  • Monoisotopic Mass: 398.184
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 12
  • Complexity: 539
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 105A^2

Experimental Properties

  • Density: 1.211
  • Boiling Point: 648.6 °C at 760 mmHg
  • Flash Point: 346.1 °C
  • Refractive Index: 1.569
  • PSA: 104.73000
  • LogP: 3.53130

Z-Val-Phe-OH Security Information

  • WGK Germany:3
  • Storage Condition:−20°C

Z-Val-Phe-OH Pricemore >>

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